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Compound of Interest

Compound Name: Lobetyolin

Cat. No.: B8117330 Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work is

intrinsically linked to the safety of their laboratory environment. The proper disposal of chemical

compounds is a critical component of this, ensuring not only the well-being of laboratory

personnel but also the protection of our environment. This guide provides essential, immediate

safety and logistical information for the proper disposal of Lobetyolin, a polyacetylene

glycoside utilized in various research applications.

Lobetyolin presents specific hazards that necessitate careful handling and disposal. It is

harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1]. Therefore, strict

adherence to established disposal protocols is paramount to mitigate these risks.

Quantitative Safety Data for Lobetyolin
To facilitate a clear understanding of the hazards associated with Lobetyolin, the following

table summarizes its key safety and physical properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b8117330?utm_src=pdf-interest
https://www.benchchem.com/product/b8117330?utm_src=pdf-body
https://www.benchchem.com/product/b8117330?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DCD-026.html
https://www.benchchem.com/product/b8117330?utm_src=pdf-body
https://www.benchchem.com/product/b8117330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

GHS Precautionary

Statements

P264, P270, P273, P301 +

P312, P330, P391, P501
[1]

Molecular Formula C20H28O8 [1][2][3]

Molecular Weight 396.43 g/mol [1][3]

Appearance Powder [3]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[4]

Procedural Guidance for Lobetyolin Disposal
The following step-by-step protocol outlines the approved procedure for the disposal of

Lobetyolin from a laboratory setting. This workflow is designed to ensure safety and

compliance with environmental regulations.
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Step 1: Waste Segregation & Collection

Step 2: Temporary Storage

Step 3: Final Disposal

Identify Lobetyolin Waste:
- Contaminated labware (pipette tips, vials)

- Unused solutions
- Spill cleanup materials

Select a designated, leak-proof, and
 chemically-resistant waste container.

 

Affix a 'Hazardous Waste' label to the container.

 

Clearly write 'Lobetyolin' and any other
 chemical constituents on the label.

 

Store the sealed waste container in a
 designated satellite accumulation area.

Ensure the storage area is cool, well-ventilated,
 and away from incompatible materials

 (strong acids/alkalis, oxidizing/reducing agents)[[1](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQH247_plpeiBLOjphAqu8Z2tmc4Dia-6yw1cIXbUFLYQSnJuOgZt5iGBRJuDMJMY_FR3uD1Yf6jGVRjzkY24dPilvUEwcgiBJlAfatPp6_58b3cXAheAEELU6oFMENmOTsAeYdQEqa2jqw%3D)].

Arrange for pickup by an approved
 hazardous waste disposal company.

Follow all institutional and local regulations
 for hazardous waste manifest and transport.

Never dispose of Lobetyolin waste down the drain
 or in regular trash[[1](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQH247_plpeiBLOjphAqu8Z2tmc4Dia-6yw1cIXbUFLYQSnJuOgZt5iGBRJuDMJMY_FR3uD1Yf6jGVRjzkY24dPilvUEwcgiBJlAfatPp6_58b3cXAheAEELU6oFMENmOTsAeYdQEqa2jqw%3D)].

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b8117330?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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